Cas no 570-23-0 (3-Aminosalicylic acid)

• Product Name: 3-Aminosalicylic acid
• CAS No: 570-23-0
• MF: C₇H₇NO₃
• MW: 153.135381937027
• MDL: MFCD00010299
• CID: 38400
• PubChem ID: 68443
• Update Time: 2025-04-18

3-Aminosalicylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Aminosalicylic acid
• 2-hydroxy 3-amino benzoic acid
• aminosalicylic acid
• Benzoic acid,3-amino-2-hydroxy
• o-aminophenolcarboxylic acid
• Salicylic acid,3-amino
• 3-Amino-2-hydroxybenzoic Acid
• 3-amino salicylic acid
• Benzoic acid, 3-amino-2-hydroxy-
• 3-amino-2-hydroxy-benzoic acid
• Salicylic acid, 3-amino-
• IQGMRVWUTCYCST-UHFFFAOYSA-N
• 3-Amino-2-hydroxybenzoic acid (3-Aminosalicylic acid)
• Benzoic acid, amino-2-hydroxy-
• 3-Aminosalicylate
• 3-amino-salicylate
• 3-Amino Salicylate
• 3-aminosalicyclic acid
• PubChem14474
• 3-amino-salicylic
• A831285
• AB01026
• UNII-WN7T1GM9RM
• EN300-111719
• NS00014712
• 3-Amino-2-hydroxybenzoic acid #
• AM20080689
• 3-AMINOSALICYLIC ACID,
• PS-5956
• Z1255423499
• Oprea1_451884
• AKOS005594690
• 3-amino-(8CI)salicylic acid
• NSC 285111
• MESALAZINE IMPURITY F [EP IMPURITY]
• DTXSID90862215
• AC-23862
• FT-0615072
• W-105491
• CHEBI:89327
• NSC285111
• 3-amino-2-hydroxybenzoate
• 3-Aminosalicylicacid
• 3-amino-salicylic acid
• SCHEMBL204392
• BDBM50335811
• 3-amino-2-hydroxy-(9CI)benzoic acid
• A0421
• FT-0619948
• 3-AMINOSALICYLIC ACID [USP IMPURITY]
• 570-23-0
• CS-0356699
• SY049223
• NSC-285111
• KSC-11-207-24
• 1CW
• 3-amino-(8CI)salicylate
• 3-amino-2-hydroxy-(9CI)benzoate
• 3-Aminosalicylic acid, 97%
• 2-hydroxy 3-aminobenzoic acid
• EINECS 209-328-0
• PD164136
• KUC106692N
• CHEMBL1650630
• WN7T1GM9RM
• MFCD00010299
• 3-Amino-2-hydroxybenzoic Acid; Mesalazine Imp. F (EP); 3-Aminosalicylic Acid; Mesalazine Impurity F
• O10933
• Q27161513
• 3-amino-2-hydroxy-benzoate
• InChI=1/C7H7NO3/c8-5-3-1-2-4(6(5)9)7(10)11/h1-3,9H,8H2,(H,10,11
• Mesalazine Imp. F (EP): 3-Amino-2-hydroxybenzoicAcid (3-Aminosalicylic Acid)
• 3-AMINOSALICYLIC ACID (USP IMPURITY)
• Salicylic acid, 3-amino-(8CI)
• MESALAZINE IMPURITY F (EP IMPURITY)
• STK677269
• 3-ASA
• DTXCID00811012
• 209-328-0
• FA54934

• MDL： MFCD00010299
• Inchi： 1S/C7H7NO3/c8-5-3-1-2-4(6(5)9)7(10)11/h1-3,9H,8H2,(H,10,11)
• InChI Key： IQGMRVWUTCYCST-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1C(=O)O)N
• BRN： 2090427

Computed Properties

• Exact Mass: 153.04300
• Monoisotopic Mass: 153.042593
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 0.9
• Topological Polar Surface Area: 83.6

Experimental Properties

• Color/Form: White powder with slight acetone smell
• Density: 1.3585 (rough estimate)
• Melting Point: 240 °C (dec.) (lit.)
• Boiling Point: 276.03°C (rough estimate)
• Flash Point: 162.1°C
• Refractive Index: 1.5500 (estimate)
• Water Partition Coefficient: Slightly soluble
• PSA: 83.55000
• LogP: 1.25380
• Solubility: Almost insoluble in water and benzene, slightly soluble in diethyl ether and propylene

3-Aminosalicylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters